Cas no 1249445-72-4 (1-[2-(Ethylamino)ethyl]pyrrolidine-2,5-dione)

• Product Name: 1-[2-(Ethylamino)ethyl]pyrrolidine-2,5-dione
• CAS No: 1249445-72-4
• MF: C₈H₁₄N₂O₂
• MW: 170.208961963654
• MDL: MFCD14655715
• CID: 5231624
• PubChem ID: 61387155
• Update Time: 2026-03-07

1-[2-(Ethylamino)ethyl]pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-[2-(ethylamino)ethyl]pyrrolidine-2,5-dione
• 2,5-Pyrrolidinedione, 1-[2-(ethylamino)ethyl]-
• 1-[2-(Ethylamino)ethyl]pyrrolidine-2,5-dione

• MDL： MFCD14655715
• Inchi： 1S/C8H14N2O2/c1-2-9-5-6-10-7(11)3-4-8(10)12/h9H,2-6H2,1H3
• InChI Key： FFZZQKPYEPEJFA-UHFFFAOYSA-N
• SMILES： O=C1CCC(N1CCNCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 176
• XLogP3: -0.9
• Topological Polar Surface Area: 49.4

Additional information on 1-[2-(Ethylamino)ethyl]pyrrolidine-2,5-dione

Introduction to 1-[2-(Ethylamino)ethyl]pyrrolidine-2,5-dione (CAS No: 1249445-72-4)

1-[2-(Ethylamino)ethyl]pyrrolidine-2,5-dione, identified by the Chemical Abstracts Service Number (CAS No) 1249445-72-4, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic diketone exhibits a unique structural framework that has garnered attention for its potential applications in medicinal chemistry and drug discovery. The compound's molecular architecture, featuring a pyrrolidine core substituted with an ethylaminoethyl side chain and diketone functionalities, positions it as a versatile scaffold for the development of novel bioactive molecules.

The structural features of 1-[2-(Ethylamino)ethyl]pyrrolidine-2,5-dione make it a promising candidate for further exploration in synthetic chemistry. The presence of both basic and acidic functionalities within the molecule allows for diverse chemical modifications, enabling the construction of complex derivatives with tailored pharmacological properties. This adaptability has made the compound a focal point for researchers seeking to develop innovative therapeutic agents.

In recent years, there has been growing interest in the exploration of pyrrolidine derivatives due to their broad spectrum of biological activities. Pyrrolidine-based compounds have shown promise in various therapeutic areas, including central nervous system (CNS) disorders, inflammation, and metabolic diseases. The specific substitution pattern in 1-[2-(Ethylamino)ethyl]pyrrolidine-2,5-dione contributes to its unique pharmacological profile, making it an attractive candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a precursor for the synthesis of more complex molecules. The diketone moiety can undergo various reactions, such as condensation with nucleophiles or reduction to form hydroxymethyl groups, which can be further functionalized. This reactivity allows chemists to explore a wide range of structural modifications, enabling the optimization of pharmacokinetic and pharmacodynamic properties.

Recent advancements in computational chemistry have also highlighted the significance of 1-[2-(Ethylamino)ethyl]pyrrolidine-2,5-dione as a scaffold for drug design. Molecular modeling studies have suggested that this compound may interact with biological targets in ways that could lead to novel therapeutic effects. These studies provide valuable insights into the potential applications of the compound and guide future synthetic efforts toward high-value derivatives.

The pharmaceutical industry has been particularly interested in exploring pyrrolidine derivatives due to their favorable pharmacokinetic profiles. Many successful drugs on the market contain pyrrolidine motifs, underscoring their importance as pharmacophores. 1-[2-(Ethylamino)ethyl]pyrrolidine-2,5-dione represents an opportunity to expand this class of compounds with novel chemical entities that may address unmet medical needs.

Furthermore, the synthesis of 1-[2-(Ethylamino)ethyl]pyrrolidine-2,5-dione has been optimized through various methodologies, ensuring efficient and scalable production. Advances in synthetic techniques have enabled researchers to access this compound in multi gram quantities, facilitating its use in both academic research and industrial applications. The development of robust synthetic routes is crucial for advancing drug discovery programs and bringing new therapies to patients.

The potential applications of 1-[2-(Ethylamino)ethyl]pyrrolidine-2,5-dione extend beyond traditional pharmaceuticals. Its structural features make it a suitable candidate for use in agrochemicals and specialty chemicals, where similar heterocyclic compounds have demonstrated efficacy. By leveraging the versatility of this scaffold, researchers may uncover new uses that could impact multiple industries.

In conclusion, 1-[2-(Ethylamino)ethyl]pyrrolidine-2,5-dione (CAS No: 1249445-72-4) is a compound with significant potential in pharmaceutical chemistry and beyond. Its unique structural features and reactivity make it an attractive scaffold for drug discovery and synthetic chemistry. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the development of novel bioactive agents.